Cas no 1207052-86-5 (2-4-(3-fluoro-4-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile)

• Product Name: 2-4-(3-fluoro-4-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile
• CAS No: 1207052-86-5
• MF: C₁₃H₁₀FN₃O₂
• MW: 259.235805988312
• CID: 6293844
• PubChem ID: 30564218
• Update Time: 2025-06-13

2-4-(3-fluoro-4-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-4-(3-fluoro-4-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile
• 1207052-86-5
• 2-[4-(3-fluoro-4-methylphenyl)-2,3-dioxopyrazin-1-yl]acetonitrile
• F2580-0656
• 2-(4-(3-fluoro-4-methylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetonitrile
• AKOS024662053

• Inchi： 1S/C13H10FN3O2/c1-9-2-3-10(8-11(9)14)17-7-6-16(5-4-15)12(18)13(17)19/h2-3,6-8H,5H2,1H3
• InChI Key： CPLYQOFHUZVNID-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)N1C=CN(CC#N)C(C1=O)=O

Computed Properties

• Exact Mass: 259.07570473g/mol
• Monoisotopic Mass: 259.07570473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-4-(3-fluoro-4-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile

Comprehensive Overview of 2-4-(3-fluoro-4-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile (CAS No. 1207052-86-5)

The compound 2-4-(3-fluoro-4-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile (CAS No. 1207052-86-5) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tetrahydropyrazine core and a fluoromethylphenyl substituent, makes it a subject of interest for scientists exploring novel bioactive compounds. The presence of both dioxo and acetonitrile functional groups further enhances its reactivity, enabling diverse applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 2-4-(3-fluoro-4-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, topics frequently searched in academic and industrial databases. The compound's CAS No. 1207052-86-5 is often queried alongside terms such as "synthesis methods," "biological activity," and "structure-activity relationship," reflecting the scientific community's focus on its mechanistic insights.

From a synthetic chemistry perspective, the preparation of 2-4-(3-fluoro-4-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile involves multi-step reactions, including cyclization and fluorination processes. Advanced techniques like HPLC purification and NMR characterization are critical to ensuring its purity, a topic of high relevance in quality control discussions. The compound's molecular weight and solubility properties are also frequently analyzed, as these factors influence its applicability in formulation development.

Environmental and regulatory considerations are increasingly shaping the discourse around specialty chemicals like this compound. While it is not classified as hazardous, its ecological impact and degradation pathways are areas of ongoing research. This aligns with broader trends in green chemistry, where users often search for "sustainable synthesis" or "biodegradable alternatives." The compound's stability under various pH conditions and its compatibility with biocompatible solvents are additional points of interest.

In summary, 2-4-(3-fluoro-4-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile (CAS No. 1207052-86-5) represents a compelling case study in modern chemical innovation. Its structural complexity and functional versatility make it a valuable candidate for further exploration in both academic and industrial settings. As search trends indicate, the scientific community remains keenly focused on unlocking its full potential through interdisciplinary collaboration.